Cas no 1805167-27-4 (3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide
• CAS No: 1805167-27-4
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4860023
• Update Time: 2025-10-05

3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-4-3(5(8)9)2(15(11,13)14)1-12-6(4)10/h1,5H,(H2,11,13,14)
• InChI Key： MBXAWOFEKYUNPX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide

Research Briefing on 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide (CAS: 1805167-27-4): Recent Advances and Applications

3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide (CAS: 1805167-27-4) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and sulfonamide functional groups, has shown promising potential in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules, highlighting its versatility and importance in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide as a building block for the synthesis of selective kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and oncological diseases. The study reported that the incorporation of this sulfonamide moiety significantly enhanced the binding affinity and selectivity of the inhibitors, leading to improved pharmacokinetic properties in preclinical models.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), the antimicrobial potential of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide was explored. The compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in folate metabolism. These findings suggest its potential as a lead compound for the development of new antibiotics.

Furthermore, the compound's utility in agrochemical research has also been highlighted. A 2023 study in Pest Management Science demonstrated that derivatives of 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide could serve as effective fungicides against plant pathogens such as Fusarium graminearum and Botrytis cinerea. The study emphasized the compound's mode of action, which involves the inhibition of fungal mitochondrial respiration, offering a novel mechanism for crop protection.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-fluoropyridine-5-sulfonamide (CAS: 1805167-27-4) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span across drug discovery, antimicrobial development, and agrochemical innovation, underscoring its significance in addressing contemporary challenges in these fields. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in other therapeutic areas.